Cas no 2171886-40-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid
- 2171886-40-9
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid
- EN300-1518924
-
- Inchi: 1S/C25H19F3N2O5/c26-14-9-10-21(19(11-14)22(31)32)30-23(33)25(27,28)13-29-24(34)35-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,29,34)(H,30,33)(H,31,32)
- InChI Key: TWMBODGSCVZSCE-UHFFFAOYSA-N
- SMILES: FC(C(NC1C=CC(=CC=1C(=O)O)F)=O)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F
Computed Properties
- Exact Mass: 484.12460620g/mol
- Monoisotopic Mass: 484.12460620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 775
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518924-0.05g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1518924-0.1g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1518924-0.25g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1518924-0.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1518924-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1518924-2.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1518924-5.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1518924-10.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1518924-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1518924-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-fluorobenzoic acid |
2171886-40-9 | 100mg |
$2963.0 | 2023-09-27 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid
Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid (CAS No. 2171886-40-9)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid (CAS No. 2171886-40-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, difluoromethyl substitution, and a fluorinated benzoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. In the context of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid, the Fmoc group plays a crucial role in stabilizing the amino functionality during synthesis and subsequent chemical manipulations. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, such as peptides and peptidomimetics.
The presence of difluoromethyl substitution in the compound adds another layer of complexity and potential utility. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In particular, difluoromethyl groups can enhance the stability of amide bonds, which is beneficial for improving the pharmacokinetic properties of drug candidates. This characteristic is particularly relevant in the development of inhibitors for enzymes and receptors involved in various diseases.
The 5-fluorobenzoic acid moiety further contributes to the compound's unique profile. Fluorinated benzoic acids are often used as building blocks in the synthesis of bioactive molecules due to their ability to form strong hydrogen bonds and π-stacking interactions with biological targets. These interactions can enhance the potency and selectivity of drug candidates, making them attractive for drug discovery efforts. The combination of the Fmoc protecting group, difluoromethyl substitution, and fluorinated benzoic acid moiety in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid provides a versatile platform for exploring new therapeutic applications.
Recent research has highlighted the potential of compounds with similar structural features in various therapeutic areas. For example, studies have shown that fluorinated amino acids and their derivatives can serve as potent inhibitors of proteases involved in viral replication, making them promising candidates for antiviral therapies. Additionally, compounds with difluoromethyl substitutions have been explored for their ability to modulate G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders and other conditions.
In the context of drug discovery, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid can be used as a starting point for developing novel inhibitors or modulators of specific biological targets. The compound's structural flexibility allows for easy modification through synthetic chemistry techniques, enabling researchers to fine-tune its properties for optimal therapeutic efficacy. Furthermore, its stability under various conditions makes it suitable for use in high-throughput screening assays and other preclinical studies.
The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc-amino intermediate, introduction of the difluoromethyl group, and coupling with the 5-fluorobenzoic acid moiety. Advances in synthetic methods have made these processes more efficient and scalable, facilitating large-scale production for research and development purposes.
In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid (CAS No. 2171886-40-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with improved pharmacological properties. Ongoing research continues to explore its applications in various therapeutic areas, contributing to the development of novel drugs that address unmet medical needs.
2171886-40-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)